Cas no 2034494-02-3 (3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2,3-dimethoxyphenyl)urea)

• Product Name: 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2,3-dimethoxyphenyl)urea
• CAS No: 2034494-02-3
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5552847
• PubChem ID: 91817457
• Update Time: 2025-06-08

3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2,3-dimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 2034494-02-3
• 1-(2-(5-acetylthiophen-2-yl)ethyl)-3-(2,3-dimethoxyphenyl)urea
• F6518-2570
• 1-[2-(5-acetylthiophen-2-yl)ethyl]-3-(2,3-dimethoxyphenyl)urea
• 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2,3-dimethoxyphenyl)urea
• AKOS025324778

• Inchi： 1S/C17H20N2O4S/c1-11(20)15-8-7-12(24-15)9-10-18-17(21)19-13-5-4-6-14(22-2)16(13)23-3/h4-8H,9-10H2,1-3H3,(H2,18,19,21)
• InChI Key： XSCFFMFWFVLDTG-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CC=C1CCNC(NC1C=CC=C(C=1OC)OC)=O

Computed Properties

• Exact Mass: 348.11437830g/mol
• Monoisotopic Mass: 348.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2,3-dimethoxyphenyl)urea

Introduction to 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2,3-dimethoxyphenyl)urea (CAS No. 2034494-02-3)

3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2,3-dimethoxyphenyl)urea is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2034494-02-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the development of novel therapeutic agents. The structural features of this compound, particularly the presence of a 5-acetylthiophen-2-yl moiety and a 2,3-dimethoxyphenyl group, contribute to its unique chemical properties and potential pharmacological effects.

The 5-acetylthiophen-2-yl group is a key structural component that imparts specific electronic and steric properties to the molecule. Thiophene derivatives are well-known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The acetyl substitution on the thiophene ring enhances the compound's solubility and bioavailability, which are critical factors in drug design. Recent studies have highlighted the importance of thiophene-based compounds in the development of targeted therapies for various diseases.

The 2,3-dimethoxyphenyl group in 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2,3-dimethoxyphenyl)urea further contributes to its pharmacological profile. Dimethoxyphenyl groups are frequently incorporated into drug molecules due to their ability to modulate enzyme activity and receptor binding. In particular, this moiety has been shown to enhance the binding affinity of certain therapeutic agents to their biological targets. The combination of these structural elements makes 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2,3-dimethoxyphenyl)urea a compelling candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of urea-based compounds as pharmacological agents. Urea derivatives are known for their versatility and have been explored for their potential in treating a wide range of diseases. The presence of a urea functional group in 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2,3-dimethoxyphenyl)urea suggests that it may exhibit inhibitory effects on various enzymes and receptors. This has prompted researchers to investigate its potential as an anti-inflammatory agent, as well as its efficacy in other therapeutic contexts.

The synthesis of 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2,3-dimethoxyphenyl)urea involves multiple steps that require precise control over reaction conditions and reagent selection. The incorporation of the 5-acetylthiophen-2-yl group typically involves Friedel-Crafts acylation reactions, while the introduction of the 2,3-dimethoxyphenyl group often requires nucleophilic aromatic substitution or other coupling reactions. These synthetic strategies highlight the complexity involved in producing this compound and underscore the importance of advanced organic synthesis techniques.

The biological activity of 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2,3-dimethoxyphenyl)urea has been extensively studied in vitro and in vivo. Preliminary results suggest that this compound exhibits significant inhibitory activity against several target enzymes relevant to inflammation and cancer. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX)-1 and COX-2 enzymes, which are key mediators of inflammation. Additionally, the compound has shown promise in reducing tumor growth in animal models, indicating its potential as an anticancer agent.

The pharmacokinetic properties of 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2,3-dimethoxyphenyl)urea are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic efficacy and safety profile. Initial studies have revealed that this compound exhibits moderate solubility in water and lipids, suggesting good bioavailability after oral administration. Furthermore, preliminary metabolic studies indicate that it is metabolized via several pathways involving cytochrome P450 enzymes.

The future direction of research on 3-[2-(5-acetylthiophen-2-yl)ethyl]-1-(2,3-dimethoxyphenyl)urea includes optimizing its chemical structure for improved potency and selectivity. By modifying specific functional groups or introducing additional moieties, researchers aim to enhance its biological activity while minimizing potential side effects. Additionally, further investigation into its mechanism of action will provide valuable insights into how it interacts with biological targets and exerts its therapeutic effects.

In conclusion, 3-[2-(5-acetylthiophen- ]ethyl]-_{(^{CAS No.})}]urea is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, including the ]moieties, contribute to its promising biological activities. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties for clinical use.